Cas no 2229096-50-6 (4-(aminomethyl)-4-(2-methyl-1,3-thiazol-4-yl)cyclohexan-1-ol)

4-(Aminomethyl)-4-(2-methyl-1,3-thiazol-4-yl)cyclohexan-1-ol is a structurally unique cyclohexane derivative featuring both an aminomethyl group and a 2-methylthiazole moiety. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a versatile intermediate for drug discovery. The presence of the aminomethyl group allows for further functionalization, while the thiazole ring contributes to enhanced binding affinity in biological systems. Its rigid cyclohexane backbone provides stereochemical stability, making it suitable for applications requiring precise molecular geometry. The hydroxyl group adds polarity, improving solubility for synthetic and formulation purposes. This compound is particularly valuable for exploring structure-activity relationships in targeted therapeutic development.
4-(aminomethyl)-4-(2-methyl-1,3-thiazol-4-yl)cyclohexan-1-ol structure
2229096-50-6 structure
Product Name:4-(aminomethyl)-4-(2-methyl-1,3-thiazol-4-yl)cyclohexan-1-ol
CAS No:2229096-50-6
MF:C11H18N2OS
MW:226.338421344757
CID:5815070
PubChem ID:165968832
Update Time:2025-05-24

4-(aminomethyl)-4-(2-methyl-1,3-thiazol-4-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 4-(aminomethyl)-4-(2-methyl-1,3-thiazol-4-yl)cyclohexan-1-ol
    • EN300-1782293
    • 2229096-50-6
    • Inchi: 1S/C11H18N2OS/c1-8-13-10(6-15-8)11(7-12)4-2-9(14)3-5-11/h6,9,14H,2-5,7,12H2,1H3
    • InChI Key: KJSVQYYALMDMPJ-UHFFFAOYSA-N
    • SMILES: S1C(C)=NC(=C1)C1(CN)CCC(CC1)O

Computed Properties

  • Exact Mass: 226.11398438g/mol
  • Monoisotopic Mass: 226.11398438g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 87.4Ų

4-(aminomethyl)-4-(2-methyl-1,3-thiazol-4-yl)cyclohexan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1782293-0.05g
4-(aminomethyl)-4-(2-methyl-1,3-thiazol-4-yl)cyclohexan-1-ol
2229096-50-6
0.05g
$1247.0 2023-09-20
Enamine
EN300-1782293-0.1g
4-(aminomethyl)-4-(2-methyl-1,3-thiazol-4-yl)cyclohexan-1-ol
2229096-50-6
0.1g
$1307.0 2023-09-20
Enamine
EN300-1782293-0.25g
4-(aminomethyl)-4-(2-methyl-1,3-thiazol-4-yl)cyclohexan-1-ol
2229096-50-6
0.25g
$1366.0 2023-09-20
Enamine
EN300-1782293-0.5g
4-(aminomethyl)-4-(2-methyl-1,3-thiazol-4-yl)cyclohexan-1-ol
2229096-50-6
0.5g
$1426.0 2023-09-20
Enamine
EN300-1782293-1.0g
4-(aminomethyl)-4-(2-methyl-1,3-thiazol-4-yl)cyclohexan-1-ol
2229096-50-6
1g
$1485.0 2023-05-23
Enamine
EN300-1782293-2.5g
4-(aminomethyl)-4-(2-methyl-1,3-thiazol-4-yl)cyclohexan-1-ol
2229096-50-6
2.5g
$2912.0 2023-09-20
Enamine
EN300-1782293-5.0g
4-(aminomethyl)-4-(2-methyl-1,3-thiazol-4-yl)cyclohexan-1-ol
2229096-50-6
5g
$4309.0 2023-05-23
Enamine
EN300-1782293-10.0g
4-(aminomethyl)-4-(2-methyl-1,3-thiazol-4-yl)cyclohexan-1-ol
2229096-50-6
10g
$6390.0 2023-05-23
Enamine
EN300-1782293-1g
4-(aminomethyl)-4-(2-methyl-1,3-thiazol-4-yl)cyclohexan-1-ol
2229096-50-6
1g
$1485.0 2023-09-20
Enamine
EN300-1782293-5g
4-(aminomethyl)-4-(2-methyl-1,3-thiazol-4-yl)cyclohexan-1-ol
2229096-50-6
5g
$4309.0 2023-09-20

Additional information on 4-(aminomethyl)-4-(2-methyl-1,3-thiazol-4-yl)cyclohexan-1-ol

Introduction to 4-(aminomethyl)-4-(2-methyl-1,3-thiazol-4-yl)cyclohexan-1-ol (CAS No. 2229096-50-6)

4-(aminomethyl)-4-(2-methyl-1,3-thiazol-4-yl)cyclohexan-1-ol, identified by its Chemical Abstracts Service (CAS) number 2229096-50-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a cyclohexanone backbone substituted with an aminomethyl group and a 2-methyl-1,3-thiazole moiety, exhibits a unique structural framework that has garnered attention for its potential applications in drug discovery and medicinal chemistry.

The structural composition of 4-(aminomethyl)-4-(2-methyl-1,3-thiazol-4-yl)cyclohexan-1-ol incorporates several key pharmacophoric elements that are commonly explored in the development of bioactive molecules. The cyclohexane ring provides a rigid scaffold that can enhance the metabolic stability of the compound, while the aminomethyl group serves as a versatile functional handle for further derivatization. The presence of the 2-methyl-1,3-thiazole ring system introduces heterocyclic aromaticity, which is frequently associated with biological activity across various therapeutic targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with biological targets with greater precision. The 2-methyl-1,3-thiazole moiety, in particular, has been shown to interact with enzymes and receptors through hydrogen bonding and hydrophobic interactions, making it a valuable component in designing molecules with improved pharmacokinetic properties. The aminomethyl group further enhances the compound's potential as a precursor for peptidomimetics or other protein-targeting agents.

In the context of drug discovery, the synthesis of analogs derived from 4-(aminomethyl)-4-(2-methyl-1,3-thiazol-4-yl)cyclohexan-1-ol has been explored for its potential to modulate pathways associated with inflammation, neurodegeneration, and metabolic disorders. For instance, modifications to the cyclohexanone core have been investigated to optimize solubility and bioavailability, while retaining or enhancing binding affinity to specific therapeutic targets. These efforts align with the broader goal of developing small-molecule inhibitors that exhibit high selectivity and low toxicity.

The thiazole scaffold is particularly noteworthy due to its extensive history in medicinal chemistry. Thiazole derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a 2-methyl substituent on the thiazole ring further tailors the electronic properties of the molecule, influencing its reactivity and interaction with biological systems. This structural feature has been leveraged in recent studies to develop novel therapeutics that exploit thiazole-based interactions.

From a synthetic perspective, 4-(aminomethyl)-4-(2-methyl-1,3-thiazol-4-yl)cyclohexan-1-ol represents an interesting intermediate for constructing more complex molecules. The presence of both an amine and an alcohol functionality allows for diverse chemical transformations, including nucleophilic additions, etherifications, and cyclizations. These reactions can be tailored to introduce additional pharmacophoric elements or to modify existing ones, thereby expanding the chemical space available for drug development.

Recent publications have highlighted the utility of this compound in preclinical studies aimed at identifying novel drug candidates. For example, derivatives of 4-(aminomethyl)-4-(2-methyl-1,3-thiazol-4-yl)cyclohexan-1-ol have been evaluated for their ability to inhibit enzymes involved in oxidative stress pathways. The combination of structural rigidity provided by the cyclohexane ring and the functional diversity introduced by the thiazole and amine groups makes this molecule a promising candidate for further exploration.

The development of new synthetic methodologies has also contributed to the growing interest in this compound. Advances in transition-metal-catalyzed reactions have enabled more efficient access to complex heterocyclic frameworks, including those containing thiazole moieties. Such methodologies not only improve yield but also allow for greater control over regioselectivity during synthesis. This has opened up new avenues for modifying 4-(aminomethyl)-4-(2-methyl-1,3-thiazol-4-y)cyclohexan - 1 - ol derivatives to fine-tune their biological activity.

In conclusion, 4 -(aminomethy l ) - 4 -( 2 - methyl - 1 , 3 - thi az ol - 4 - yl ) cyc lo hex an - 1 - ol ( CAS No . 2229096 - 50 - 6 ) remains a compelling subject of study due to its unique structural features and potential applications in pharmaceutical research . Its combination of pharmacophoric elements , synthetic versatility , and reported biological activities position it as a valuable scaffold for developing novel therapeutics . As research continues , further insights into its mechanisms of action and applications in drug discovery are expected to emerge , reinforcing its importance in medicinal chemistry .

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd